butyl 4-(2-(4-fluorophenyl)-2H-tetrazole-5-carboxamido)benzoate

• IUPAC Name: butyl 4-[[2-(4-fluorophenyl)tetrazole-5-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H18FN5O3/c1-2-3-12-28-19(27)13-4-8-15(9-5-13)21-18(26)17-22-24-25(23-17)16-10-6-14(20)7-11-16/h4-11H,2-3,12H2,1H3,(H,21,26)
• InChI Key: RPUFTIAMDWNBLB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN5O3
• Molecular Weight: 383.4 g/mol

Description

The compound “butyl 4-(2-(4-fluorophenyl)-2H-tetrazole-5-carboxamido)benzoate” is a complex organic molecule. It contains a butyl group, a fluorophenyl group, a tetrazole group, and a benzoate group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a tetrazole ring and a benzoate group could lead to interesting structural features.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the tetrazole group is known to participate in various chemical reactions. The fluorophenyl group could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of a fluorine atom could affect its polarity and solubility.

Scientific Research Applications

Flame Retardant Materials

• Application : Incorporating butyl 4-(2-(4-fluorophenyl)-2H-tetrazole-5-carboxamido)benzoate (BFPPO) into EP thermosets enhances flame retardancy. BFPPO-modified EP achieved a limiting oxygen index (LOI) of 34.0% and a UL-94 V-0 rating. .

Dielectric Materials

• Application : BFPPO-modified EP thermosets exhibit reduced dielectric constant and dielectric loss factor at different frequencies. .

Bioactive Molecules

• Application : BFPPO derivatives could be explored as potential anti-hypertensive or anti-emetic drugs. .

Pesticides and Fungicides

• Application : While not directly studied for this compound, related structures have shown fungicidal activity. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would relate to how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be studied for its potential uses in medicine, materials science, or other fields.